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Compound of Interest

Compound Name: 147529-30-4

CAS No.: 147529-30-4

Cat. No.: B612479

Get Quote

Part 1: Executive Summary & Hazard Identification
CAS 147529-30-4 corresponds to Bosentan Monohydrate, a dual endothelin receptor

antagonist.[1][2] While widely used in pulmonary arterial hypertension research, this compound

presents specific biological hazards that dictate its disposal pathway.[1]

The Core Directive: Do not dispose of this compound down the drain or in general trash. Due to

its classification as a Reproductive Toxicant (Category 1B) and potential hepatotoxin, Bosentan

requires segregation into Hazardous Pharmaceutical Waste streams intended for high-

temperature incineration.[1]
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Parameter Specification

Chemical Name Bosentan Monohydrate

CAS Number 147529-30-4

Molecular Formula C27H29N5O6S[1][2] · H2O

Solubility Low in water; Soluble in DMSO, Ethanol

Primary Hazard Teratogenicity / Reproductive Toxicity

GHS Signal Word DANGER

Hazard Statements

H360: May damage fertility or the unborn

child.H317: May cause an allergic skin

reaction.H373: May cause damage to organs

(Liver) through prolonged exposure.[1][2]

Part 2: Pre-Disposal Handling & PPE Standards
Effective disposal begins with containment during use.[1] The following "Self-Validating" PPE

protocol ensures that if a breach occurs, it is immediately visible or contained before reaching

the skin.

Personal Protective Equipment (PPE) Matrix
Respiratory: Work must be performed within a Class II Biological Safety Cabinet (BSC) or a

certified chemical fume hood.[1] If weighing open powder outside containment, an N95 or

P100 respirator is mandatory.[1]

Dermal (Hands):Double-gloving is required.[1][2]

Inner Glove: Standard Nitrile (4 mil).[1]

Outer Glove: Extended cuff Nitrile tested against chemotherapy drugs (ASTM D6978

compliant).[1]

Validation: Inspect outer gloves every 30 minutes for physical degradation or discoloration.

[1]
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Body: Tyvek lab coat or back-closing gown with elastic cuffs.[1]

Part 3: Disposal Workflow & Decision Logic
The disposal method depends on the physical state and concentration of the waste.[1] While

Bosentan is not federally P-listed (RCRA) in the US, best practice and NIOSH guidelines for

hazardous drugs dictate it be treated as RCRA-like hazardous waste.[1][2]

Scenario A: Solid Waste (Bulk & Trace)
Trace Contaminated Solids: (Empty vials, weigh boats, gloves)[1]

Action: Place in Yellow Trace Chemotherapy Waste containers.

Destruction: Incineration at regulated medical waste facility.[1]

Bulk Solids: (Unused powder, expired stock, spill cleanup debris)[1]

Action: Place in Black RCRA Hazardous Waste containers.

Labeling: Must be labeled "Hazardous Waste - Toxic (Bosentan)."[1]

Destruction: High-temperature incineration (>1000°C) is the only validated method to

destroy the sulfonamide structure and prevent environmental leaching.[1]

Scenario B: Liquid Waste (Stock Solutions & Mother
Liquors)[1][2]

Solvent-Based (DMSO/Ethanol):

Action: Collect in compatible HDPE carboys labeled "Flammable/Toxic Organic Waste."

Segregation: Do not mix with oxidizers (e.g., nitric acid) as Bosentan contains sulfur and

nitrogen heterocycles that can generate toxic gases.[1]

Aqueous Buffers (>1% Concentration):

Action: Collect in "Toxic Aqueous Waste" carboys.
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Prohibition:NEVER pour down the sink. Bosentan is lipophilic and persistent; municipal

water treatment cannot remove it effectively.[1]

Part 4: Visualization of Disposal Logic
The following diagram outlines the decision-making process for segregating Bosentan waste

streams to ensure compliance and safety.
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Figure 1: Decision matrix for the segregation of Bosentan (CAS 147529-30-4) waste streams.

[1][2]

Part 5: Spill Management Protocol (Emergency
Response)
In the event of a powder spill, immediate containment is required to prevent aerosolization of

the teratogen.[1]

Evacuate & Secure: Clear the immediate area. Post "Do Not Enter" signage.[1]

PPE Upgrade: Don double gloves, safety goggles, and shoe covers.[1] If outside a hood,

wear an N95 respirator.[1]

Containment (Wet Wiping):

Do NOT dry sweep (creates dust).[1]

Cover the spill with paper towels soaked in 10% bleach or 70% ethanol.[1]

Wipe from the outside in to prevent spreading.[1]

Disposal of Debris: Place all contaminated towels and PPE into a sealable plastic bag, then

into the Black RCRA Hazardous Waste bin.

Verification: Clean the surface a second time with detergent and water.[1]

Part 6: Scientific Rationale & Compliance
Why Incineration?
Bosentan is a stable sulfonamide derivative.[1] Chemical deactivation (e.g., oxidation with

bleach) is often incomplete and may generate unknown mutagenic byproducts.[1] High-

temperature incineration (>1000°C) ensures the complete breakdown of the pyrimidine and

sulfonamide rings into basic oxides (SOx, NOx), which are captured by scrubbers.[1][2]
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NIOSH: Listed as a hazardous drug (Group 2/3) due to reproductive toxicity [1].[1][3]

EPA/RCRA: While not explicitly P-listed, the "Cradle-to-Grave" liability under RCRA requires

generators to characterize waste.[1][2] Due to its teratogenicity, it meets the criteria for

management as hazardous waste to prevent environmental release [2].[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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